Cas no 1806874-64-5 (3-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1806874-64-5
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 4871270
• Update Time: 2025-05-20

3-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5Cl2F2NO2/c9-2-5-6(10)3(7(11)12)1-4(13-5)8(14)15/h1,7H,2H2,(H,14,15)
• InChI Key： AZGHNABIJCNUMT-UHFFFAOYSA-N
• SMILES： ClC1C(CCl)=NC(C(=O)O)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid

Professional Introduction to 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic Acid (CAS No. 1806874-64-5)

3-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid, identified by its CAS number 1806874-64-5, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the pyridine derivatives family, which has been extensively studied due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of multiple functional groups such as chloro, chloromethyl, and difluoromethyl substituents, make it a versatile intermediate for synthesizing various pharmacologically active agents.

The 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid molecule exhibits unique chemical properties that make it valuable in synthetic chemistry. The chloro and chloromethyl groups introduce reactivity that can be exploited in nucleophilic substitution reactions, while the difluoromethyl group enhances metabolic stability and lipophilicity, which are crucial factors in drug design. These characteristics have positioned this compound as a key building block in the synthesis of novel therapeutic agents.

In recent years, there has been a growing interest in developing new treatments for various diseases, including cancer and infectious disorders. The pyridine scaffold is well-known for its role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The specific modifications present in 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid have been investigated for their potential to modulate these interactions. For instance, studies have shown that pyridine derivatives can serve as inhibitors or activators of key enzymes involved in disease pathways.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Researchers have leveraged the reactivity of 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid to develop novel kinase inhibitors with improved selectivity and efficacy. The introduction of fluorine atoms, in particular, has been shown to enhance binding affinity and reduce off-target effects, making these inhibitors more promising candidates for clinical development.

The pharmaceutical industry has also explored the use of this compound in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and pyridine-based compounds can disrupt these processes by targeting viral enzymes or receptors. The structural versatility of 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid allows for the creation of derivatives with specific antiviral properties. Recent studies have highlighted its role in designing molecules that inhibit viral proteases and polymerases, contributing to the fight against emerging viral threats.

In addition to its applications in oncology and virology, 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid has shown promise in addressing neurological disorders. The ability of pyridine derivatives to cross the blood-brain barrier makes them attractive candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. Researchers are investigating how modifications to the pyridine core can enhance neuroprotective effects while minimizing side effects. The unique combination of functional groups in this compound provides a rich framework for designing molecules that interact with neural pathways.

The synthetic methodologies employed in producing 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid are also worth mentioning. Advanced synthetic techniques, including cross-coupling reactions and fluorination methods, have been utilized to construct the desired structure efficiently. These methods not only ensure high yields but also allow for fine-tuning of the compound's properties through strategic functional group placement. The robustness of these synthetic routes underscores the compound's importance as a starting material for further chemical exploration.

The safety profile of 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid is another critical consideration in its application within pharmaceutical research. While extensive toxicological studies are necessary before any clinical use, preliminary assessments suggest that the compound exhibits moderate solubility and stability under standard conditions. This makes it manageable during synthesis and handling while maintaining its integrity for subsequent derivatization processes.

The future directions for research involving 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid are promising and multifaceted. As our understanding of disease mechanisms evolves, so does our capacity to design targeted therapeutics. This compound remains at the forefront of medicinal chemistry innovation due to its structural adaptability and functional diversity. Continued exploration into its derivatives will likely yield novel compounds with enhanced therapeutic potential across multiple disease areas.